Cas no 1704515-48-9 (6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1704515-48-9
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5925193
• PubChem ID: 90585460
• Update Time: 2025-10-30

6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• F6435-2046
• 6-((2-methoxy-5-methylphenyl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 6-(2-methoxy-5-methylphenyl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidine
• 1704515-48-9
• 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• AKOS024877956

• Inchi： 1S/C14H15N3O3S/c1-10-3-4-13(20-2)14(5-10)21(18,19)17-7-11-6-15-9-16-12(11)8-17/h3-6,9H,7-8H2,1-2H3
• InChI Key： DMKFRUYYQOFPEA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(N1CC2C(=CN=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8Ų

Additional information on 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

Comprehensive Overview of 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1704515-48-9)

In the rapidly evolving field of pharmaceutical and chemical research, 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1704515-48-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolopyrimidine core and benzenesulfonyl moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for modulating various biological targets.

The compound's CAS number 1704515-48-9 serves as a unique identifier in chemical databases, facilitating precise tracking and research collaboration. Its molecular structure combines a methoxy-methylbenzene group with a sulfonyl linker attached to a pyrrolo[3,4-d]pyrimidine scaffold, creating a versatile platform for medicinal chemistry optimization. This structural complexity has sparked discussions in scientific forums about its potential as a kinase inhibitor or allosteric modulator, topics that are currently trending in drug discovery circles.

Recent literature searches reveal growing interest in pyrrolopyrimidine derivatives like CAS 1704515-48-9, particularly in the context of targeted therapies and precision medicine. The compound's ability to potentially interact with multiple biological pathways while maintaining favorable pharmacokinetic properties makes it a subject of intense investigation. Many researchers are exploring its structure-activity relationships (SAR) to develop more potent and selective analogs for various therapeutic areas.

From a synthetic chemistry perspective, the preparation of 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine involves sophisticated organic synthesis techniques. The sulfonylation of the pyrrolopyrimidine core requires careful optimization of reaction conditions to achieve high yields and purity. These synthetic challenges are frequently discussed in chemistry forums, with many users searching for optimized protocols and alternative synthetic routes to access this valuable scaffold.

The physicochemical properties of CAS 1704515-48-9, including its solubility profile, logP value, and stability characteristics, are critical parameters being evaluated by pharmaceutical scientists. These properties directly influence the compound's drug-likeness and potential for further development. Current research trends indicate particular interest in improving the bioavailability of such compounds through formulation strategies or structural modifications.

In the context of computational chemistry and AI-assisted drug design, 1704515-48-9 has become a case study for molecular docking simulations and virtual screening approaches. The compound's well-defined pharmacophore features make it an excellent candidate for cheminformatics analysis, with many research groups using it to validate their predictive modeling algorithms. This intersection of chemistry and data science represents one of the most exciting developments in modern drug discovery.

Quality control and analytical characterization of 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine require advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The establishment of robust analytical methods for this compound is crucial for ensuring reproducibility in research studies and potential clinical applications. These analytical challenges are frequently addressed in scientific publications and patent literature.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like 1704515-48-9 represent valuable tools for understanding molecular recognition and protein-ligand interactions. The compound's balanced combination of hydrophobic and polar functionalities makes it particularly interesting for studying binding affinity and selectivity in biological systems. These fundamental studies contribute to the broader understanding of medicinal chemistry principles.

The intellectual property landscape surrounding pyrrolopyrimidine derivatives continues to expand, with CAS 1704515-48-9 appearing in several patent applications. This reflects the growing commercial interest in this chemical class and its potential therapeutic applications. Researchers and industry professionals frequently search for information about the patent status and freedom-to-operate considerations related to this compound.

Looking forward, 6-(2-methoxy-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine serves as an important example of how heterocyclic chemistry continues to drive innovation in pharmaceutical research. Its study contributes to our understanding of molecular diversity and scaffold hopping strategies that are central to modern drug discovery. As research progresses, this compound may serve as a starting point for developing new therapeutic agents addressing unmet medical needs.